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Physical Characteristics, Safety Profiling, and Application Protocols[1][2]

Part 1: Executive Summary

Vanillylamine Hydrochloride (CAS 7149-10-2) is a critical phenolic alkylamine intermediate,
primarily utilized in the pharmaceutical synthesis of vanilloids, including Capsaicin and
Nonivamide.[1][2] Structurally characterized by a vanillyl core (4-hydroxy-3-methoxybenzyl)
functionalized with an aminomethyl group, it serves as a primary amine building block in
reductive amination and amide coupling reactions.[1][2]

This guide provides a rigorous technical analysis of the compound's physicochemical
properties, safety protocols, and handling requirements, designed for researchers in medicinal
chemistry and drug development.[2]

Part 2: Chemical Identity & Structural Analysis[1][2]

The compound exists as a hydrochloride salt, which significantly enhances its stability and
water solubility compared to the free base (Vanillylamine, CAS 1196-92-5).[1][2]
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Table 1: Nomenclature and Identifiers
Parameter Technical Detail
CAS Number 7149-10-2

4-(Aminomethyl)-2-methoxyphenol
IUPAC Name
hydrochloride

Vanillylamine HCI; 4-Hydroxy-3-
Common Synonyms )
methoxybenzylamine HCI

Molecular Formula CsH11NO2[1][2][3][4][5][6] - HCI
Molecular Weight 189.64 g/mol

SMILES COC1=C(O)C=CC(CN)=CL1.Cl

InChl Key PUDMGOSXPCMUJZ-UHFFFAOYSA-N

Part 3: Physicochemical Profile[1][2][4]

Understanding the physical state of Vanillylamine HCI is vital for optimizing reaction conditions,
particularly in biphasic synthesis or purification steps.[2]

Table 2: Physical Properties
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Property Value | Range Contextual Note
White to off-white crystalline Discoloration (yellowing)
Appearance o S
powder indicates oxidation.[1][2]
Decomposes upon melting;
Melting Point 219-221 °C (dec.) avoid overheating during

drying.[2]

Solubility (Water)

High

Due to ionic HCI salt character.

[2]

Solubility (Organic)

Soluble in DMSO, Methanol;
Sparingly soluble in non-polar
solvents (Hexane, DCM).[2]

Use polar protic solvents for

recrystallization.[2]

Hygroscopicity

Low to Moderate

Store in desiccated conditions

to prevent clumping.[2]

pH (Agqueous)

Acidic (~pH 4-5 in 1% soln)

Dissociation of HCI salt.[2]

Expert Insight: Solubility & Free Base Liberation

While the hydrochloride salt is stable, many nucleophilic substitution reactions require the free

base.[2]

e Protocol: To liberate the free base in situ, treat the HCI salt with an equimolar amount of a

tertiary amine (e.g., Triethylamine or DIPEA) in an organic solvent (DCM or DMF) prior to

adding the electrophile.[2]

o Caution: The free base is more susceptible to oxidation (turning brown) and should be used

immediately upon generation.[2]

Part 4: Safety, Toxicology, & Hazard Mitigation[1][2]

GHS Classification: Warning Vanillylamine HCl is classified as a skin and eye irritant.[2][7][8] It

poses specific risks to mucous membranes due to its acidic nature upon hydrolysis and the

reactivity of the benzylic amine.[2]
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Table 3: GHS Hazard Statements

Code Hazard Statement Severity

H315 Causes skin irritation Moderate

H319 Causes serious eye irritation High

H335 May cause respiratory irritation ~ Moderate (Dust hazard)

Safety Decision Tree (DOT Visualization)

The following diagram outlines the critical decision logic for exposure response and handling
precautions.

Hazard Identification: CAS 7149-10-2

~
~~ Prevention
~

~
~

Required PPE:

Route: Skin Contact Route: Eye Contact Route: Inhalation N95 Respirator, Nitrile Gloves,
Safety Goggles
Wash with soap/water (15 min) Rinse cautiously (15 min) Move to fresh air
Remove contaminated clothing Remove contact lenses Support breathing if needed

Seek Medical Attention
(Show SDS)

Click to download full resolution via product page
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Figure 1: Exposure Response and Prevention Workflow for Vanillylamine HCI.[1][2]

Part 5: Experimental Protocols (Synthesis &
Handling)
Representative Synthesis Workflow (Reductive
Amination)

A common industrial and laboratory route to Vanillylamine HCI involves the reductive amination
of Vanillin or the reduction of Vanillin Oxime.[2]

Reaction Scheme: Vanillin Oxime + Hz (Catalyst) — Vanillylamine - (+ HCI) - Vanillylamine
HCI[1][2]

Step-by-Step Protocol:

Preparation: Dissolve 4-hydroxy-3-methoxybenzaldehyde oxime (1.0 eq) in Ethanol (10
volumes).

o Catalysis: Add Raney Nickel or a composite Al-Zn-Ni catalyst (approx. 10 wt%).[1][2]

e Reduction: Pressurize with Hydrogen (Hz) or maintain Hz atmosphere at 40°C for 8 hours
under vigorous stirring.

« Filtration: Filter off the catalyst (Pyrophoric hazard: keep wet/inert).[2]

e Salt Formation: Cool the filtrate to 0-5°C. Slowly add concentrated HCI (37%) or HCI in
Dioxane until pH reaches ~1.

« |solation: White crystals will precipitate.[2] Filter and wash with cold ethanol/ether.[2]

Drying: Vacuum dry at 40°C. Do not exceed 60°C to prevent degradation.[2]

Biosynthetic Context (Capsaicin Pathway)

Vanillylamine is the immediate precursor to Capsaicinoids.[2] In the plant Capsicum, the
enzyme Capsaicin Synthase condenses Vanillylamine with a branched-chain fatty acid (e.g., 8-
methyl-6-nonenoyl-CoA).[1][2]
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Click to download full resolution via product page
Figure 2: Biosynthetic positioning of Vanillylamine in Capsaicinoid production.[1][2]

Part 6: Handling, Storage, & Stability[1][2]

To maintain the integrity of CAS 7149-10-2 for analytical or synthetic use, adhere to the
following "Self-Validating" storage system:

Atmosphere Control: Store under Inert Gas (Argon or Nitrogen) if possible.[2] While the HCI
salt is stable, exclusion of oxygen prevents slow phenolic oxidation (pinking/browning).[2]

Temperature:Room Temperature (15-25°C) is generally acceptable.[2] Long-term reference
standards should be kept at 2-8°C.[1][2]

Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress and UV
degradation.

o Self-Check: Dissolve a small sample in water.[2] If the solution is clear and colorless, the
salt is good.[2] If pink/yellow, recrystallization is required.[2]

References

» National Center for Biotechnology Information (NCBI). (2025).[2] PubChem Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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